Cas no 646514-88-7 (1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-)

• Product Name: 1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-
• CAS No: 646514-88-7
• Molecular Formula: C₁₉H₁₉NO₅S
• Molecular Weight: 373.42286
• CID: 420086
• PubChem ID: 10022229

1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl- Properties

Names and Identifiers

• 1H-Indole-1-acetic acid, 3-[(3-methoxyphenyl)sulfonyl]-2,5-dimethyl-
• 2-[3-(3-methoxyphenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid
• CHEMBL1917448
• BDBM50357134
• DTXSID60434367
• SCHEMBL1385689
• 646514-88-7

• InChIKey： LTZIPSVUUPYNGF-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H19NO5S/c1-12-7-8-17-16(9-12)19(13(2)20(17)11-18(21)22)26(23,24)15-6-4-5-14(10-15)25-3/h4-10H,11H2,1-3H3,(H,21,22)
• SMILES： CC1=CC2=C(C=C1)N(C(=C2S(=O)(=O)C3=CC=CC(=C3)OC)C)CC(=O)O

Computed Properties

• Exact Mass: 373.09847
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 373.09839388g/mol
• Heavy Atom Count: 26
• Complexity: 616
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 94Ų

Experimental Properties

• PSA: 85.6